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Compound of Interest

Compound Name: Bromocyclopropane-d4

Cat. No.: B590943

For researchers, scientists, and drug development professionals, a comprehensive
understanding of the safety and handling of all laboratory chemicals is paramount. This guide
provides a detailed overview of the available safety data for Bromocyclopropane-d4 (CAS
No: 1398065-55-8), a deuterated version of Bromocyclopropane.[1][2][3][4][5] While a specific
Safety Data Sheet (SDS) for the deuterated compound is not readily available, the safety
profile is expected to be comparable to that of its non-deuterated analogue,
Bromocyclopropane (CAS No: 4333-56-6), as the primary hazards are associated with the
chemical structure rather than the isotopic substitution.

Physicochemical and Identifier Data

A clear understanding of the physical and chemical properties of a substance is the first step in
safe handling. The following tables summarize the key identifiers and physicochemical data for
Bromocyclopropane-d4 and its non-deuterated counterpart.

Table 1: Chemical Identifiers

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b590943?utm_src=pdf-interest
https://www.benchchem.com/product/b590943?utm_src=pdf-body
https://www.lgcstandards.com/AR/en/Bromocyclopropane-2-2-3-3-d4/p/CDN-D-7480
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB83593620.htm
https://www.cdnisotopes.com/npvc/bromocyclopropane-2-2-3-3-d4
https://www.medchemexpress.com/bromocyclopropane-d4.html
https://www.lgcstandards.com/US/en/p/TRC-B682762
https://www.benchchem.com/product/b590943?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b590943?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Identifier Bromocyclopropane-d4 Bromocyclopropane

Cyclopropyl bromide-d4, NSC Cyclopropyl bromide, Bromo-

Synonyms
89692-d4 cyclopropane
CAS Number 1398065-55-8 4333-56-6
Molecular Formula CsD4HBr CsHsBr
Molecular Weight 125.0 g/mol 120.98 g/mol
inchi InChl=1S/C3H5Br/c4-3-1-2- InChl=1S/C3H5Br/c4-3-1-2-
n
3/h3H,1-2H2/i1D2,2D2 3/h3H,1-2H2
SMILES [2H]CL1([2H])C(Br)C1([2H])[2H] BrCiCC1

Table 2: Physical and Chemical Properties

Property Value (for Bromocyclopropane)
Appearance Liquid
Boiling Point 68-70 °C
Density 1.515 g/cm3
- Insoluble in water; Soluble in chloroform and
Solubility
methanol
Refractive Index n20/D 1.458

Hazard Identification and Safety Precautions

Bromocyclopropane is classified as a flammable liquid that can cause skin and serious eye
irritation. Vapors may form explosive mixtures with air and can cause respiratory tract irritation.

Table 3: GHS Hazard Information (for Bromocyclopropane)
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Hazard Class Category Hazard Statement
o H225: Highly flammable liquid
Flammable Liquids 2
and vapour.

Skin Corrosion/Irritation 2 H315: Causes skin irritation.
Serious Eye Damage/Eye H319: Causes serious eye
Irritation irritation.
Specific target organ toxicity — ]

] ) H335: May cause respiratory
single exposure (Respiratory 3

s irritation.
tract irritation)

Experimental Protocols: Safe Handling and Storage

Adherence to strict experimental protocols is crucial when working with Bromocyclopropane-
d4. The following are recommended procedures based on the safety data for
Bromocyclopropane.

Storage

o Store in a tightly closed container in a cool, dry, and well-ventilated area.
o Keep away from heat, sparks, open flames, and other ignition sources.
e The recommended storage temperature is room temperature or refrigerated (approx. 4°C).

e The compound is stable if stored under recommended conditions. It is advised to re-analyze
for chemical purity after three years.

Handling

e Use only in a well-ventilated area, preferably in a chemical fume hood.

o Wear appropriate personal protective equipment (PPE), including chemical safety goggles,
gloves, and a lab coat.

e Ground and bond containers when transferring material to prevent static discharge.
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» Use spark-proof tools and explosion-proof equipment.
» Avoid contact with skin, eyes, and clothing.

e Avoid inhalation of vapor.

First Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.

o Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing. Seek medical attention if irritation persists.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek medical attention
immediately.

Logical Relationships and Workflows

Visualizing workflows and logical relationships can enhance safety understanding and
preparedness.
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Safe Handling Workflow for Bromocyclopropane-d4
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Caption: A workflow diagram for the safe handling of Bromocyclopropane-d4.
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Potential Toxicological Pathways

While specific toxicological pathways for Bromocyclopropane-d4 are not detailed in the
available literature, the metabolism of small halogenated hydrocarbons often involves
cytochrome P450-mediated oxidation. This can lead to the formation of reactive intermediates

that can cause cellular damage.

Hypothetical Metabolic Pathway and Toxicity of Bromocyclopropane
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Caption: A hypothetical metabolic pathway for Bromocyclopropane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

» 1. Bromocyclopropane-2,2,3,3-d4 | LGC Standards [lgcstandards.com]

e 2. Bromocyclopropane-d4 | 1398065-55-8 [chemicalbook.com]

3. cdnisotopes.com [cdnisotopes.com]

e 4. medchemexpress.com [medchemexpress.com]

e 5. Bromocyclopropane-d4 | TRC-B682762-10MG | LGC Standards [Ilgcstandards.com]

« To cite this document: BenchChem. [An In-depth Technical Guide to the Safety Data for
Bromocyclopropane-d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b590943#safety-data-sheet-sds-for-
bromocyclopropane-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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